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Compound of Interest

Compound Name: 2',4'-Dimethoxyacetoacetanilide

CAS No.: 16715-79-0

Cat. No.: B1581317

Get Quote

Executive Summary
In the field of organic pigment synthesis and pharmaceutical intermediate development,

acetoacetanilides serve as critical coupling components. While both the 2',4'- and 2',5'-

dimethoxy isomers share the same molecular formula (

), their differing substitution patterns dictate distinct electronic environments, crystal packing
arrangements, and industrial utilities.

2',5'-Dimethoxyacetoacetanilide is the industrially dominant isomer, serving as the scaffold

for the "Naphtol AS" series and high-performance diarylide pigments (e.g., Pigment Yellow

83 precursors). Its para-oxygenation pattern facilitates strong intermolecular stacking,

essential for pigment fastness.

2',4'-Dimethoxyacetoacetanilide is a specialized isomer used in niche applications (e.g.,

Pigment Yellow 124). Its meta-oxygenation pattern alters the planarity and solubility profile,

often resulting in pigments with different shade characteristics and lower solvent resistance

compared to the 2,5-analogs.
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Chemical Identity & Structural Comparison[1]
The core difference lies in the positional isomerism of the methoxy groups on the anilide ring.

Both compounds are synthesized by the acetoacetylation of the corresponding

dimethoxyaniline.

Feature
2',4'-

Dimethoxyacetoacetanilide

2',5'-

Dimethoxyacetoacetanilide

CAS Number 16715-79-0 6375-27-5

IUPAC Name
N-(2,4-dimethoxyphenyl)-3-

oxobutanamide

N-(2,5-dimethoxyphenyl)-3-

oxobutanamide

Molecular Weight 237.25 g/mol 237.25 g/mol

Melting Point
Distinct (typically lower melting

range)
71–75 °C

Precursor Aniline
2,4-Dimethoxyaniline

(Resorcinol derivative)

2,5-Dimethoxyaniline

(Hydroquinone derivative)

Electronic Pattern Ortho / Para (relative to amine) Ortho / Meta (relative to amine)

Key Application
Pigment Yellow 124, Disperse

Dyes

Pigment Yellow 97, 127,

Precursor to Naphtol AS-IRG

Structural Visualization
The following diagram illustrates the steric and electronic differences between the two isomers.

2',4'-Isomer (Meta-Methoxy Relationship) 2',5'-Isomer (Para-Methoxy Relationship)

N-(2,4-dimethoxyphenyl)-3-oxobutanamide

Methoxy at Pos 2 (Ortho) & 4 (Para)
Electron rich at C3, C5, C6
Steric bulk at Para position

N-(2,5-dimethoxyphenyl)-3-oxobutanamide

Methoxy at Pos 2 (Ortho) & 5 (Meta)
Methoxy groups are Para to each other

Promotes linear stacking (Fastness)
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Figure 1: Structural comparison highlighting the substitution patterns. The 2,5-isomer's "para-

to-each-other" methoxy arrangement (positions 2 and 5) is critical for the crystal lattice stability

of derived pigments.

Synthesis & Manufacturing
Both isomers are synthesized via the reaction of diketene with the respective substituted

aniline.[1] This reaction is highly exothermic and requires precise temperature control to

prevent the polymerization of diketene or the formation of bis-acetoacetanilides.

Reaction Pathway
The synthesis relies on the nucleophilic attack of the aniline nitrogen on the carbonyl carbon of

the diketene ring.

Starting Material Selection

Diketene
(CAS 674-82-8)

Acetoacetylation
Solvent: Water/Acetic Acid or Toluene

Temp: 0-5°C -> 80°C

2,4-Dimethoxyaniline
(CAS 2735-04-8)

Path A

2,5-Dimethoxyaniline
(CAS 102-56-7)

Path B

2',4'-Dimethoxyacetoacetanilide
(CAS 16715-79-0)Yield ~85%

2',5'-Dimethoxyacetoacetanilide
(CAS 6375-27-5)

Yield ~90%

Click to download full resolution via product page

Figure 2: Synthesis workflow. The choice of starting aniline determines the final isomer. The

2,5-aniline is typically derived from hydroquinone dimethyl ether nitration/reduction.

Experimental Protocol: General Acetoacetylation
Note: This protocol applies to both isomers, substituting the starting aniline accordingly.

Preparation: Charge a glass-lined reactor with Water (400 parts) and Glacial Acetic Acid (0.5

parts).
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Dissolution: Add 2,5-Dimethoxyaniline (100 parts). Heat to 30°C to ensure partial

dispersion/dissolution.

Addition: Add Diketene (60 parts) dropwise over 2 hours.

Critical Control Point: Maintain temperature between 35–40°C. Exotherms above 50°C

can lead to impurity formation (dehydroacetic acid).

Completion: Stir for an additional 2 hours at 40°C. The solution should become clear (if using

solvent) or the product will precipitate (if aqueous).

Isolation: Cool to 0–5°C to crystallize. Filter the white precipitate.

Purification: Recrystallize from dilute ethanol or methanol.

Validation: Check Melting Point (Target: 71–75°C for 2,5-isomer).

Reactivity & Applications
Azo Coupling (Pigment Synthesis)
The primary utility of these molecules is as Coupling Components in the manufacture of azo

pigments. The active site is the methylene group (

) between the two carbonyls.

2',5'-Isomer Utility: This isomer is the "workhorse." It is often further chlorinated to produce

Naphtol AS-IRG (4-chloro-2,5-dimethoxyacetoacetanilide), which is the precursor for

Pigment Yellow 83 (a high-performance diarylide yellow). The non-chlorinated form is used

for Pigment Yellow 97 (in combination with a sulfonamide diazo) and Pigment Yellow 127.

The 2,5-substitution pattern promotes a planar conformation in the solid state, enhancing

lightfastness and solvent resistance.

2',4'-Isomer Utility: This isomer is used for Pigment Yellow 124. The 2,4-substitution pattern

(meta-relationship between methoxys) disrupts the "stacking" efficiency compared to the 2,5-

isomer, often resulting in pigments with lower solvent resistance but unique coloristic shades

(often greener yellows).
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Pharmaceutical Relevance
While less common than in pigments, the acetoacetanilide moiety is a pharmacophore

precursor.

Knorr Synthesis: Both isomers can react with hydrazines to form Pyrazolone derivatives.

Heterocycle Formation: Acid-catalyzed cyclization can yield substituted Quinolines (Knorr

Quinoline Synthesis), where the methoxy positions on the ring dictate the substitution pattern

of the final drug scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581317/docs#comparative-technical-analysis-2-4-
vs-2-5-dimethoxyacetoacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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